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Compound of Interest

5-Isopropyl-3,8-dimethylazulene-
1-carbaldehyde

cat. No.: B1268590

Compound Name:

This guide is dedicated to the safety and handling of the compound identified by CAS Number
3331-47-3. It is critical for all personnel to confirm that this CAS number corresponds to the
material in their inventory, which is 7-Isopropyl-1,4-dimethylazulene-3-carboxaldehyde[1][2][3].
This is a distinct chemical entity from other compounds that may be erroneously associated
with similar-sounding names.

A comprehensive, peer-reviewed toxicological profile for this specific compound is not widely
available. One safety data sheet notes that a formal chemical safety assessment has not been
conducted[1]. Therefore, this guide is constructed upon a foundation of prudent practice and
the available, albeit limited, safety data. As senior scientists and researchers, our primary
directive is to treat any compound with an incomplete hazard profile with a high degree of
caution, assuming potential hazards until definitive data proves otherwise. All protocols and
recommendations herein reflect this conservative, safety-first approach, acknowledging that all
chemical products should be handled as if they possess "unknown hazards and toxicity"[1].

Section 1: Compound Identification and
Physicochemical Properties

A precise understanding of a compound's identity and physical characteristics is the bedrock of
safe laboratory practice. These data points inform handling, storage, and emergency response
decisions.
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Table 1: Chemical Identity of CAS 3331-47-3

Identifier Data Source(s)

CAS Number 3331-47-3 [11[2]1[(3][4]

7-Isopropyl-1,4-
IUPAC Name dimethylazulene-3- [1][2]

carboxaldehyde

5-Isopropyl-3,8-

Synonyms dimethylazulene-1- [1114]
carboxaldehyde
Molecular Formula Ci16H180 [1]

| Molecular Weight | 226.32 g/mol |[4] |

Table 2: Known Physicochemical Properties

Property Data Source(s)
Physical State Solid at 20°C [1]
Form Crystal, Powder [1]
Color Purple to Black [1]
Melting Point 83°C [1]
Odor No data available [1]
Boiling Point No data available [1]
Flash Point No data available [1]

| Solubility | No data available |[1] |

Section 2: Hazard Assessment and GHS
Classification
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There is conflicting information in available safety documentation regarding the hazard
classification of this compound. One source indicates that it does not meet the criteria for
classification under Regulation (EC) No 1272/2008[1]. However, another, more detailed safety
assessment provides specific GHS classifications[2]. In alignment with the precautionary
principle, researchers must operate under the assumption that the more stringent hazard
classifications are accurate.

Table 3: GHS Hazard Classification for CAS 3331-47-3

Hazard Class Category Hazard Statement

H302: Harmful if

Acute Toxicity, Oral Category 4
swallowed[2]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin[2]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

. . H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation[2]

- . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 o
irritation[2]

(Data sourced from Apollo Scientific SDS)[2]

The primary routes of potential exposure are inhalation of the dust, skin contact, eye contact,
and ingestion. The causality behind the required controls and PPE stems directly from these
identified hazards.

Section 3: Engineering Controls & Personal
Protective Equipment (PPE)

The hierarchy of controls mandates that engineering solutions be the primary line of defense,
supplemented by robust personal protective equipment. The goal is to isolate the researcher
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from the chemical hazard.

Engineering Controls: The First Line of Defense

The physical state of this compound as a crystalline powder necessitates stringent controls to
prevent the generation and inhalation of dust.

Ventilation: All handling of the solid compound, including weighing and transfers, must be
performed in a well-ventilated area, preferably within a certified chemical fume hood or a
local exhaust ventilation (LEV) system[1][2]. This captures airborne particles at the source,
preventing them from entering the researcher's breathing zone.

Emergency Facilities: Laboratories must be equipped with an easily accessible and fully
functional safety shower and eyewash station[1]. Their proximity is critical for immediate
decontamination in the event of an accidental splash.

Personal Protective Equipment (PPE): A Self-Validating
System

Proper PPE is not just a checklist; it is a system that, when used correctly, ensures a barrier
between the user and the hazard.

Respiratory Protection: A dust respirator is required when handling the powder outside of a
fume hood or if dust generation is likely[1][2]. The choice of cartridge should be based on an
institutional risk assessment.

Hand Protection: Chemical-resistant protective gloves are mandatory[1]. Always inspect
gloves for tears or punctures before use. After handling, remove gloves using the proper
technique to avoid contaminating your skin and dispose of them as hazardous waste.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement[1].
If there is a risk of splashing or significant dust generation, a face shield should be worn in
addition to safety glasses[1].

Skin and Body Protection: A laboratory coat or protective clothing is required to prevent skin
contact[1]. Protective boots may be necessary depending on the scale of the operation[1].
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Task: Handling CAS 3331-47-3

Is the task performed
in a certified fume hood?

Weighing or transfeg

of solid powder (Worklng with dilute solutlons)

d Required PPE: h
- Lab Coat Minimum PPE:
- Protective Gloves - Lab Coat
- Safety Glasses - Protective Gloves
- Dust Respirator - Safety Glasses

\- Face Shield (if splash risk))

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling CAS 3331-47-3.

Section 4: Safe Handling and Storage Protocols

Adherence to standardized protocols minimizes the risk of exposure and preserves the integrity
of the compound.

Step-by-Step Handling Protocol
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Preparation: Cordon off the work area. Ensure all required engineering controls are active
and all PPE is correctly worn.

Manipulation: Handle the substance in a well-ventilated place, such as a fume hood[1].

Prevent Dust: Use techniques that avoid the dispersion of dust. For example, carefully scoop
material rather than pouring it from a height[2].

Avoid Contact: Prevent any contact with skin, eyes, and clothing[1].

Hygiene: Do not eat, drink, or smoke in the handling area[2]. Wash hands and face
thoroughly after completing the task[1]. Contaminated work clothes should be laundered
separately before reuse[2].

Container Management: Keep containers securely sealed when not in immediate use to
prevent contamination and accidental release[2].

Chemical Storage

The stability of this compound depends on proper storage conditions. The goal is to protect it
from environmental factors that could lead to degradation or reaction.

Container: Store in the original, tightly closed container[1][2].

Environment: The storage area must be cool, dry, and dark[1]. Protection from light is crucial
for many complex organic molecules.

Atmosphere: For long-term stability or for particularly sensitive applications, storing the
material under an inert gas (e.g., nitrogen or argon) is recommended[1].

Incompatibilities: Store away from incompatible materials and foodstuff containers[2]. While
specific incompatibilities are not listed, as a general rule, keep aldehydes away from strong
oxidizing agents, strong bases, and reducing agents.

Section 5: Emergency Procedures

Rapid and correct response to an emergency can significantly mitigate harm to personnel and
the environment.
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First Aid Measures

The following procedures should be administered by trained personnel while seeking
immediate professional medical attention.

Table 4: First Aid Response Protocol

Exposure Route Action Source(s)

Immediately rinse
cautiously with water for
several minutes. Remove
contact lenses if present
Eye Contact . [112]
and easy to do. Continue
rinsing. If eye irritation
persists, get medical
advice/attention.

Immediately remove all
contaminated clothing. Rinse

Skin Contact skin with water or shower. If [1][2]
skin irritation occurs, get

medical advice/attention.

Remove victim to fresh air and
keep at rest in a position

Inhalation comfortable for breathing. Get [11[2]
medical advice/attention if you

feel unwell.

Rinse mouth. Do NOT induce
) vomiting. Call a POISON
Ingestion _ [1][2][5]
CENTER or doctor if you feel

unwell.

A first aider should wear protective equipment, including rubber gloves and air-tight goggles, to
prevent self-exposure[1].
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Accidental Release Measures (Spills)

Evacuate & Secure: Alert personnel in the immediate area. Isolate the hazard area and deny
entry to unprotected individuals[1][2][6].

Ventilate: Ensure the area is well-ventilated.

Don PPE: Wear all appropriate PPE as described in Section 3, including respiratory
protection.

Contain & Clean:
o Use dry clean-up procedures and avoid generating dust[2].

o Carefully sweep or shovel the spilled material into a clean, dry, sealable, and appropriately
labeled container for disposal[2]. Explosion-proof vacuum cleaners designed for dusts
may also be used[2].

Decontaminate: Once the material is collected, wash the spill area down with large amounts
of water[2].

Prevent Runoff: Prevent wash water from entering drains or waterways[2].

Report: Report the incident to your institution's Environmental Health and Safety (EHS)
department.
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Spill of CAS 3331-47-3 Detected

Alert Area Personnel
Isolate the Spill Zone

Don Full PPE:
- Respirator, Gloves
- Goggles/Face Shield
- Protective Clothing

Contain Spill
Use Dry Cleanup Methods
(Sweep/Vacuum)

'

Place Spilled Material
in Labeled, Sealed Container

Decontaminate Spill Area
with Water

Report to EHS
Dispose of Waste Properly

Emergency Secured

Click to download full resolution via product page

Caption: Emergency response workflow for a solid chemical spill.
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Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide[1].
There is no major restriction on the type of extinguisher to be used[2].

e Special Hazards: The compound itself is non-combustible but the container may burn[2].
Thermal decomposition can produce hazardous gases such as carbon monoxide and carbon
dioxide[1]. Fumes may be corrosive[2].

» Firefighter Protection: Firefighters must wear full protective gear and self-contained breathing
apparatus (SCBA)[2][7]. Firefighting should be done from a windward, protected location[1].

Section 6: Disposal Considerations

All waste materials containing CAS 3331-47-3, including spilled material and contaminated
consumables, must be treated as hazardous waste.

» Regulatory Compliance: Disposal must strictly adhere to all applicable federal, state, and
local regulations[1]. The end-user is responsible for proper classification and disposal.

e Waste Treatment:
o Consult your institution's EHS department for specific guidance.

o One suggested method is to dissolve the material in a combustible solvent and incinerate
it in a chemical incinerator equipped with an afterburner and scrubber[1].

o Alternatively, the residue may be buried in an authorized landfill[2].

o Container Disposal: Recycle containers if possible, or dispose of them in an authorized
landfill after proper cleaning and decontamination[2]. Never reuse containers for other
purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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